Cas no 1216783-61-7 (2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride)

• Product Name: 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CAS No: 1216783-61-7
• MF: C₁₇H₁₉BrClN₃O₂S
• MW: 444.773660898209
• CID: 5863522
• PubChem ID: 16798229
• Update Time: 2025-10-31

2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromobenzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 1216783-61-7
• 2-[(4-bromobenzoyl)amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• AKOS026678049
• F0526-1161

• Inchi： 1S/C17H18BrN3O2S.ClH/c1-2-21-8-7-12-13(9-21)24-17(14(12)15(19)22)20-16(23)10-3-5-11(18)6-4-10;/h3-6H,2,7-9H2,1H3,(H2,19,22)(H,20,23);1H
• InChI Key： GQBVJYSAIWTGOL-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC)CCC1=2)NC(C1C=CC(Br)=CC=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 443.00699g/mol
• Monoisotopic Mass: 443.00699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

Comprehensive Overview of 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216783-61-7)

The compound 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216783-61-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyridine derivative is characterized by its unique structural features, including a 4-bromobenzamido moiety and an ethyl group, which contribute to its potential biological activities. The presence of a hydrochloride salt further enhances its solubility and stability, making it a valuable candidate for further investigation.

In recent years, the search for novel small molecule inhibitors and kinase modulators has become a hot topic in drug discovery. The structural attributes of 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride suggest its potential applicability in targeting specific enzymatic pathways. Researchers are particularly interested in its pharmacokinetic properties and binding affinity, which are critical for optimizing drug efficacy and minimizing off-target effects. This aligns with the growing demand for precision medicine and personalized therapeutics.

The synthesis of CAS No. 1216783-61-7 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require meticulous control of reaction conditions to ensure high yield and purity. The compound's molecular weight and structural complexity pose challenges in its characterization, necessitating advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These aspects are frequently searched by chemists and researchers aiming to replicate or modify the compound for their studies.

From a commercial perspective, 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is available in limited quantities, primarily for research purposes. Its applications in drug development are still under exploration, with preliminary studies indicating potential in inflammatory diseases and metabolic disorders. The compound's mechanism of action remains a subject of active research, and its inclusion in high-throughput screening assays could uncover new therapeutic avenues.

Given the increasing interest in AI-driven drug discovery, CAS No. 1216783-61-7 has also been featured in computational studies. Researchers utilize molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This approach aligns with the broader trend of integrating machine learning and cheminformatics to accelerate the identification of promising drug candidates.

In summary, 2-(4-bromobenzamido)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride represents a compelling case study in modern pharmaceutical research. Its unique chemical structure, combined with its potential biological relevance, makes it a compound of significant interest. As the scientific community continues to explore its properties, this molecule may pave the way for innovative treatments in areas such as oncology, neurology, and immunology.